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Compound of Interest

1-(1,3-Diphenylbutyl)-2-
Compound Name:

ethylbenzene
CAS No.: 84255-46-9
Cat. No.: B12650892

Get Quote

PART 1: COMPOUND PROFILE & IDENTIFICATION
Chemical Identity
¢ CAS Number: 84255-46-9

e Chemical Name: 1-(1,3-diphenylbutyl)-2-ethylbenzene[1]

* Synonyms: Styrene-Ethylbenzene Trimer; Ethylbenzene-Styrene Adduct; 1,3-Diphenyl-1-(2-
ethylphenyl)butane.

¢ Molecular Formula: C24Hz6
¢ Molecular Weight: 314.47 g/mol

o Structural Class: Polycyclic Aromatic Hydrocarbon (PAH) derivative / Styrene Oligomer.
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Physical & Chemical Properties (Derived from

Analogous Styrene Trimers)

Property Value | Characteristic Note

Dependent on purity/isomer

Physical State Viscous Liquid or Waxy Solid

blend.

- ) ] High molecular weight

Boiling Point > 300°C (Estimated) )

aromatic.

] ] Often exists as a supercooled

Melting Point 50-80°C (Range) o

liquid.
Solubility (Water) Negligible (< 0.1 mg/L) Highly hydrophobic.

N ) ) Soluble in Acetone, DCM,

Solubility (Organic) High

Toluene.

] Indicates high bioaccumulation

Log Kow > 5.5 (Predicted) )

potential.

Low volatility hazard at room
Vapor Pressure Very Low (< 0.01 Pa at 25°C)

temp.

PART 2: HAZARD ANALYSIS & TOXICOLOGY (GHS)
Hazard Classification (GHS-US/EU CLP)

While specific registration dossiers may be limited, the structural class (Styrene Oligomers)
dictates the following precautionary classification:

e Health Hazards:

o Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[2]
[3][4] Mechanism: Styrene dimers/trimers mimic estrogen (Endocrine Disruption).

o Skin Irritation (Category 2): Causes skin irritation upon prolonged contact.[5][6]

o Specific Target Organ Toxicity - Repeated Exposure (Category 2): Potential liver/thyroid
effects.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.unigel.com.br/wp-content/uploads/2021/10/SDS_STYRENE-MONOMER__CBE-SM_Ingles_REV07.pdf
https://www.sigmaaldrich.com/CA/en/sds/aldrich/240869?userType=anonymous
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/300000044931_ERD_CA_EN.pdf
https://www.moellerchemie.com/wp-content/uploads/2024/03/MSDS-Styrene-monomer-EU.pdf
https://f.epaenlinea.com/cr/documentos/100016273_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Environmental Hazards:

o Agquatic Chronic (Category 1): Very toxic to aquatic life with long-lasting effects.[5] Reason:
High Log Kow drives bioconcentration in aquatic organisms.

Mechanism of Toxicity

The primary concern with CAS 84255-46-9 is its activity as an Endocrine Disrupting Chemical
(EDC). Research on styrene oligomers indicates they can bind to estrogen receptors (ERa and
ERp), potentially altering hormonal signaling pathways.

o Receptor Binding: The diphenyl structure mimics the steroid backbone of 173-estradiol.

e Bioaccumulation: Lipophilic nature allows accumulation in adipose tissue, prolonging internal
exposure duration.

PART 3: OPERATIONAL SAFETY PROTOCOLS
Engineering Controls

Handling this compound requires strict isolation to prevent environmental release and
occupational exposure.

» Primary Barrier: All open handling (weighing, dissolution) must occur within a certified
Chemical Fume Hood or Glovebox.

e Ventilation: Minimum face velocity of 0.5 m/s.

o Surface Protection: Use disposable bench liners (absorbent backed by plastic) to capture
micro-spills.

Personal Protective Equipment (PPE) Matrix
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Component Specification Causality

o ) Standard protection against
Gloves Nitrile (0.11 mm min) o
incidental splash.

Required for prolonged
_ _ _ _ _ immersion or spill cleanup;
Gloves (High Risk) Laminate (Silver Shield) ) o
aromatics permeate nitrile over

time.

Only if aerosolization is
Respiratory P95/ N95 + OV Cartridge possible (e.g., sonication,
heating).

Prevent ocular absorption;
Eye Protection Chemical Goggles safety glasses are insufficient

for liquid splashes.

Disposable prevents carry-
Clothing Tyvek Lab Coat home contamination of
potential EDCs.

Handling Workflow Visualization

Storage Retrieve Transport to Hood Open Only in Hood Weighing Prepare Stock Dissolution Residuals Waste Disposal
(4°C, Dark) (Secondary Container) (Closed Balance in Hood) (Solvent: DMSO/DCM) (High Temp Incineration)

Click to download full resolution via product page

PART 4: EMERGENCY RESPONSE ARCHITECTURE
Spill Response Strategy

Do not wash into drains. This compound is persistent and toxic to aquatic life.
 |solate: Evacuate the immediate area (3-5 meters).
o PPE Up: Don double nitrile gloves, goggles, and a respirator if powder/aerosol is present.

o Contain: Ring the spill with absorbent socks or vermiculite.
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e Absorb: Use an inert absorbent (sand, vermiculite, or chemically treated pads for organics).
Do not use sawdust (flammability risk).

» Clean: Wipe surface with Acetone or Ethanol to solubilize residue, then wash with soap and
water. Collect all wipes as hazardous waste.

Fire Fighting Measures
o Flammability: Combustible liquid/solid. Flash point likely > 150°C.
» Extinguishing Media:
o Preferred: Alcohol-resistant foam, Dry chemical (BC/ABC), CO:a.
o Avoid: High-volume water jet (may spread the burning lipid-like material).

e Hazardous Combustion Products: Carbon Monoxide (CO), Carbon Dioxide (COz2), thick black
smoke (soot).

First Aid Protocols

 Inhalation: Move to fresh air.[2][4][7][8][9] If breathing is difficult, administer oxygen. Seek
medical attention (suspected respiratory irritant).

o Skin Contact: Wash with soap and water for 15 minutes. Do not use solvents (enhances
absorption). Remove contaminated clothing.[2][4][8][10]

o Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact
lenses.[2][4][7]]8]

 Ingestion: Do NOT induce vomiting (aspiration risk). Rinse mouth.[11][8] Immediately call a
Poison Control Center.[4][5][9]

PART 5: ENVIRONMENTAL IMPACT & DISPOSAL
Lifecycle Management

» Persistence: High. Not readily biodegradable due to steric hindrance of the diphenyl
structure.
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e Bioaccumulation: High potential (BCF > 500 estimated).
» Mobility: Low mobility in soil (adsorbs strongly to sediment/organic matter).

Disposal Logic

o Stream: Organic Waste (Non-Halogenated) or Toxic Waste stream depending on local
regulations.

» Method: High-Temperature Incineration (> 1000°C) with flue gas scrubbing. This ensures
complete destruction of the aromatic ring structure.

» Prohibition: Never dispose of down the sink or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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